Cas no 94623-33-3 ( )

• Product Name: &nbsp
• CAS No: 94623-33-3
• MF: C₂₀H₁₇NO
• MW: 287.355085134506
• CID: 1001127
• PubChem ID: 350070
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• N-(3,4-diphenylphenyl)acetamide
• DTXSID00325422
• NSC-506435
• 94623-33-3
• NSC506435
•  

• Inchi： 1S/C20H17NO/c1-15(22)21-18-12-13-19(16-8-4-2-5-9-16)20(14-18)17-10-6-3-7-11-17/h2-14H,1H3,(H,21,22)
• InChI Key： ROOPORNNUPEAOJ-UHFFFAOYSA-N
• SMILES： O=C(C)NC1=CC=C(C2C=CC=CC=2)C(=C1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 287.131
• Monoisotopic Mass: 287.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.135
• Boiling Point: 471.2°C at 760 mmHg
• Flash Point: 287°C
• Refractive Index: 1.627